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Compound of Interest

Compound Name: Huperzine C

Cat. No.: B169959 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals engaged in research and development involving Huperzine C.

Adherence to these protocols is essential for ensuring personal safety and environmental

protection.

Huperzine C is a potent alkaloid that demands careful handling to mitigate risks of exposure

and ensure the integrity of research. This guide outlines the necessary personal protective

equipment (PPE), operational procedures for safe handling and storage, and a detailed plan for

disposal.

Essential Safety and Physical Properties
A thorough understanding of Huperzine C's properties is the foundation of safe laboratory

practices. The following tables summarize the key safety classifications and physical

characteristics of the compound.

Hazard Classification Description

Acute Toxicity, Oral Category 4: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1: Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity
Category 1: Very toxic to aquatic life with long

lasting effects.[1]
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Physical and Chemical Properties

Formula C15H18N2O[1]

Molecular Weight 242.32[1]

Appearance Solid

Storage Temperature -20°C (as powder) or -80°C (in solvent)[1]

Personal Protective Equipment (PPE) and Exposure
Controls
Engineering controls and appropriate PPE are critical in preventing exposure to Huperzine C.

A risk assessment should always be conducted prior to handling.

Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation. Use only in areas

with appropriate exhaust ventilation. Provide an

accessible safety shower and eye wash station.

[1][2]

Eye/Face Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection A suitable respirator should be used.[1]

Operational Plan for Safe Handling
A systematic approach to handling Huperzine C from receipt to disposal minimizes the risk of

accidental exposure and contamination.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at -20°C

for powder or -80°C in solvent, away from direct sunlight and sources of ignition.[1]

Laboratory Use
Designated Area: All work with Huperzine C should be conducted in a designated area, such

as a chemical fume hood.

Personal Hygiene: Wash skin thoroughly after handling.[1] Do not eat, drink, or smoke when

using this product.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

Accidental Release Measures
Evacuation: Evacuate personnel to safe areas.

Containment: Prevent further leakage or spillage if safe to do so. Keep the product away

from drains and water courses.[1]

Clean-up: Use full personal protective equipment.[1] Absorb solutions with a finely-powdered

liquid-binding material (e.g., diatomite). Decontaminate surfaces and equipment by

scrubbing with alcohol.[1] Collect spillage and dispose of contaminated material according to

the disposal plan.[1]

Disposal Plan
Proper disposal of Huperzine C and its contaminated waste is crucial to prevent environmental

harm.

Waste Segregation
All materials contaminated with Huperzine C, including unused product, empty containers,

and cleaning materials, must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal Procedure
Dispose of the contents and container to an approved waste disposal plant.[1]
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Follow all federal, state, and local regulations for hazardous waste disposal.

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Huperzine
C.
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Caption: Workflow for Safe Huperzine C Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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